Shishijimicin C

• Molecular Formula: C45H50N4O12S4
• Molecular Weight: 967.2 g/mol
• IUPAC Name: methyl N-[(1R,4Z,8S,13Z)-8-[(2R,3R,4R,5R,6R)-3-[(2S,4S,5S)-5-(ethylamino)-4-methoxyoxan-2-yl]oxy-4-hydroxy-5-(6-hydroxy-9H-pyrido[3,4-b]indole-1-carbonyl)-6-methyl-5-methylsulfanyloxan-2-yl]oxy-1-hydroxy-13-[2-(methyltrisulfanyl)ethylidene]-11-oxo-10-bicyclo[7.3.1]trideca-4,9-dien-2,6-diynyl]carbamate
• InChI: InChI=1S/C45H50N4O12S4/c1-7-46-30-23-58-34(21-33(30)56-3)61-39-41(53)45(62-5,40(52)38-36-26(15-18-47-38)27-20-25(50)13-14-29(27)48-36)24(2)59-42(39)60-32-12-10-8-9-11-17-44(55)22-31(51)37(49-43(54)57-4)35(32)28(44)16-19-64-65-63-6/h8-9,13-16,18,20,24,30,32-34,39,41-42,46,48,50,53,55H,7,19,21-23H2,1-6H3,(H,49,54)/b9-8-,28-16-/t24-,30+,32+,33+,34+,39-,41-,42+,44+,45-/m1/s1
• InChI Key: MFKZOPIAQKMURV-FIPNERGISA-N
• Isomeric SMILES: CCN[C@H]1CO[C@H](C[C@@H]1OC)O[C@@H]2[C@H]([C@@]([C@H](O[C@H]2O[C@H]3C#C/C=C\C#C[C@@]\4(CC(=O)C(=C3/C4=C/CSSSC)NC(=O)OC)O)C)(C(=O)C5=NC=CC6=C5NC7=C6C=C(C=C7)O)SC)O
• Canonical SMILES: CCNC1COC(CC1OC)OC2C(C(C(OC2OC3C#CC=CC#CC4(CC(=O)C(=C3C4=CCSSSC)NC(=O)OC)O)C)(C(=O)C5=NC=CC6=C5NC7=C6C=C(C=C7)O)SC)O
• synonyms: Shishijimicin C

Description

Shishijimicin C is a natural product found in Didemnum with data available.

Scientific Research Applications

1. Antitumor and Cytotoxic Properties

Shishijimicin A, a close relative of Shishijimicin C, is a marine natural product with highly potent cytotoxicities. It has potential as a payload or a lead compound for designed antibody-drug conjugates. Its analogues, including this compound, are equipped with functionalities for linker attachment and exhibit extremely potent cytotoxicities, making them significant in cancer research and therapy (Nicolaou et al., 2018).

2. DNA Interaction and Cleavage Mechanisms

Shishijimicin A demonstrates binding and scission of double-stranded DNA, which is believed to be similar for this compound. This interaction supports the hypothesis that DNA strand scissions are caused by 1,4-benzenoid diradicals formed by Bergman cycloaromatization of the enediyne core, upon activation by thiols. This property accounts for its extraordinary cytotoxicity and makes it a focus in studies related to DNA-targeting drugs (Zhang et al., 2019).

3. Novel Antibiotic Properties

Shishijimicins A-C, including this compound, are identified as novel enediyne antitumor antibiotics. They possess a unique structural component, a conjugation product of a hexose and a beta-carboline, attached to the calicheamicinone aglycone. Their structure and highly potent cytotoxicity against HeLa cells make them a subject of interest in antibiotic research (Oku et al., 2003).

4. Drug Development and Synthesis

The development of synthetic routes for Shishijimicin A and its analogues, including this compound, has been a significant area of research. The synthesis of these compounds involves novel reactions and strategies, contributing to the understanding of complex molecule construction and providing a framework for future drug development efforts (Nicolaou et al., 2011).

5. Advancements in Enediyne Antibiotics Research

This compound, as a member of the enediyne antitumor antibiotics family, has sparked interest due to its potent inhibitory activity against a wide range of tumor cells. The research on these compounds includes studies on their unique structure, mechanism of activation towards DNA cleavage, and their potential as therapeutic agents (Gu Jue-fen, 2005).